Ethyl 2-amino-4,7-dihydro-5H-spiro[1-benzothiophere-6,2'-[1,3]dioxolane]-3-carboxylate

• IUPAC Name: ethyl 2'-aminospiro[1,3-dioxolane-2,6'-5,7-dihydro-4H-1-benzothiophene]-3'-carboxylate
• InChI: InChI=1S/C13H17NO4S/c1-2-16-12(15)10-8-3-4-13(17-5-6-18-13)7-9(8)19-11(10)14/h2-7,14H2,1H3
• InChI Key: HATAXVHWNRVHSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC3(C2)OCCO3)N
• Molecular Formula: C13H17NO4S
• Molecular Weight: 283.35 g/mol

Description

Ethyl 2-amino-4,7-dihydro-5H-spiro[1-benzothiophere-6,2'-[1,3]dioxolane]-3-carboxylate is a useful research compound. Its molecular formula is C13H17NO4S and its molecular weight is 283.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• A study developed a method for synthesizing ethyl 4'-(phenoxycarbonylamino)-1'H-spiro[cycloheptane-1,2'-naphthalene]-3'-carboxylate from ethyl 4'-amino-1'H-spiro[cycloheptane-1,2'-naphthalene]-3'-carboxylate (aminoester). The reaction with primary amines produced 3-substituted 1H-spiro[benzo[h]quinazoline-5,1'-cycloheptane]-2,4(3H,6H)-diones, demonstrating antitumor and anti-monoamine oxidase activities (Markosyan et al., 2020).

Spiro Heterocyclization

• Ethyl 2',3'-dihydro-2-methylthio-2',4-dioxospiro[2-cyclopentene-1,3'-imidazo[1,2-a]pyridine]-3-carboxylates were synthesized from reactions of 3-[bis(methylthio)methylene]-2(3H)-imidazo[1,2-a]pyridinones with ethyl 4-chloroacetoacetate. This study highlights the interesting behavior of these compounds in 1H-NMR spectra in deuteriochloroform, indicating conformational changes in the molecule (Abe et al., 2010).

Three-Component Heterocyclization

• Research on ethyl 4,5-dioxo-2-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylates revealed their reaction with malononitrile and cyclic enols. The resulting compounds included ethyl 2-amino-3-cyano-2',5-dioxo-5'-phenyl-1',2',6,7-tetrahydro-5H-spiro[cyclopenta[b]pyran-4,3'-pyrrole]-4'-carboxylates (Sal’nikova et al., 2018).

Synthesis and Antimicrobial Activity

• Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate was converted into various compounds, with some treated with aromatic aldehydes to form Schiff bases. These compounds demonstrated promising antibacterial, antifungal, and anti-inflammatory activities (Narayana et al., 2006).